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Compound of Interest

Compound Name:
4-(Fmoc-amino)piperidine

hydrochloride

Cat. No.: B1349868 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides core technical data on 4-(Fmoc-amino)piperidine hydrochloride, a

key reagent in synthetic and medicinal chemistry.

Core Chemical Properties
4-(Fmoc-amino)piperidine hydrochloride is a piperidine derivative containing a

fluorenylmethyloxycarbonyl (Fmoc) protecting group. This structure makes it a valuable building

block in peptide synthesis and the development of novel pharmaceuticals.[1] The Fmoc group

allows for selective deprotection, which is crucial for synthesizing complex peptides with high

purity.[1] Its hydrochloride form typically enhances solubility in various solvents.

Quantitative Data Summary
The fundamental physicochemical properties of 4-(Fmoc-amino)piperidine hydrochloride are

summarized below. These values are critical for experimental design, reaction stoichiometry,

and analytical characterization.
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Property Value References

Molecular Weight 358.87 g/mol [1][2]

Molecular Formula C₂₀H₂₃ClN₂O₂ [2]

CAS Number 221352-86-9 [1][2]

Appearance White solid [1]

Purity ≥98% (HPLC) [1]

Storage Conditions 0-8 °C [1]

Applications and Experimental Context
While detailed experimental protocols are specific to individual research objectives, the primary

applications of this compound provide a context for its use.

Solid-Phase Peptide Synthesis (SPPS): The most common application is as a building block

in SPPS. The Fmoc group protects the piperidine's amino group, allowing for the sequential

addition of amino acids to a growing peptide chain. The workflow involves coupling the free

carboxyl group of an amino acid to the deprotected amine of the previous residue, followed

by deprotection of the newly added residue's N-terminus.

Drug Discovery: It serves as a scaffold or intermediate in the synthesis of small molecules for

drug development.[1] Its piperidine core is a common motif in many bioactive compounds,

and the Fmoc-protected amine provides a handle for further chemical modification.[1]

Bioconjugation: The compound can be used in bioconjugation, facilitating the linkage of

molecules to develop systems like targeted drug delivery.[1]

Logical Workflow: Use in Peptide Synthesis
The following diagram illustrates the logical steps of incorporating an Fmoc-protected building

block, such as 4-(Fmoc-amino)piperidine, into a solid-phase peptide synthesis workflow.
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Workflow for Solid-Phase Peptide Synthesis (SPPS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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